Cas no 2171639-25-9 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid
• CAS No: 2171639-25-9
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 5807354
• PubChem ID: 165607598
• Update Time: 2025-11-06

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid
• 2171639-25-9
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-phenylacetic acid
• EN300-1487061

• Inchi： 1S/C25H22N2O5/c28-22(27-23(24(29)30)16-8-2-1-3-9-16)14-26-25(31)32-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h1-13,21,23H,14-15H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： CEJGOWDJMOBZSH-UHFFFAOYSA-N
• SMILES： O(C(NCC(NC(C(=O)O)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid

Exploring the Potential of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic Acid: A Comprehensive Overview

2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-phenylacetic acid, a compound with CAS No. 2171639-25-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound, often abbreviated as Fmoc-Ac-Phe-OH, is notable for its unique structure and versatile applications in peptide synthesis and drug discovery. The molecule consists of a fluorenylmethoxycarbonyl (Fmoc) group attached to an acetamide moiety, which is further connected to a phenylacetic acid backbone. This combination makes it a valuable reagent in modern chemical synthesis.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in the synthesis of complex peptides. Its ability to protect amino groups under mild conditions has made it indispensable in solid-phase peptide synthesis (SPPS). Recent advancements in this area have highlighted the efficiency of Fmoc-based reagents in constructing bioactive peptides with high precision. For instance, studies published in the Journal of the American Chemical Society have demonstrated the use of Fmoc-Ac-Phe-OH in synthesizing cyclic peptides with potential anticancer activity.

In addition to its role in peptide synthesis, this compound has shown promise in drug delivery systems. The phenylacetic acid moiety contributes to the molecule's hydrophobicity, which is advantageous for incorporating it into lipid-based drug carriers. Research conducted at the University of California has explored its potential as a carrier for poorly water-soluble drugs, such as certain anticancer agents. The findings suggest that Fmoc-Ac-Phe-OH can enhance drug solubility and bioavailability, making it a candidate for future therapeutic applications.

The synthesis of this compound involves a multi-step process that combines principles from both organic and peptide chemistry. Key steps include the coupling of the Fmoc group to an amino acid derivative and subsequent purification to ensure high purity. Recent innovations in catalytic methods have streamlined this process, reducing production costs and improving scalability. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of Fmoc-Ac-Phe-OH while maintaining product quality.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under various conditions. A study published in Analytical Chemistry highlighted its utility as a calibration standard for high-resolution mass spectrometry instruments, underscoring its importance in analytical chemistry.

In conclusion, 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido)-2-phenylacetic acid (CAS No. 2171639-25-9) is a multifaceted compound with applications spanning peptide synthesis, drug delivery, and analytical chemistry. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new uses for this compound, its role in advancing chemical science is expected to grow significantly.